Cas no 906422-74-0 (1-[4-(thiophen-2-yl)oxan-4-yl]methanamine)

• Product Name: 1-[4-(thiophen-2-yl)oxan-4-yl]methanamine
• CAS No: 906422-74-0
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• MDL: MFCD09817518
• CID: 797809
• PubChem ID: 24229669
• Update Time: 2025-04-19

1-[4-(thiophen-2-yl)oxan-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine,tetrahydro-4-(2-thienyl)-
• (4-Thien-2-yltetrahydropyran-4-yl)methylamine
• (4-thiophen-2-yloxan-4-yl)methanamine
• 1-[4-(thiophen-2-yl)oxan-4-yl]methanamine
• BS-24824
• [4-(thiophen-2-yl)oxan-4-yl]methanamine
• FT-0747997
• Tetrahydro-4-(2-thienyl)-2H-pyran-4-methanamine
• C78570
• 4-(Aminomethyl)-4-(thien-2-yl)tetrahydro-2H-pyran 97%
• 906422-74-0
• CHEMBL4211570
• F2189-0512
• {[4-(2-thienyl)tetrahydro-2H-pyran-4-yl]methyl}amine
• MFCD09817518
• (4-(Thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methanamine
• EN300-234853
• (4-THIOPHEN-2-YLTETRAHYDROPYRAN-4-YL)METHYLAMINE
• AKOS011792618
• DTXSID50640374
• SCHEMBL16292046
• DB-078762

• MDL： MFCD09817518
• Inchi： 1S/C10H15NOS/c11-8-10(3-5-12-6-4-10)9-2-1-7-13-9/h1-2,7H,3-6,8,11H2
• InChI Key： LBEBHUWSRFXHQR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CN)CCOCC1

Computed Properties

• Exact Mass: 197.08700
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.131
• Boiling Point: 150°C/0.2mm
• Flash Point: 143.4°C
• Refractive Index: 1.551
• PSA: 63.49000
• LogP: 2.45530

1-[4-(thiophen-2-yl)oxan-4-yl]methanamine Security Information

• Hazardous Material Identification：